molecular formula C24H35ClN4O4S2 B2421800 2-(4-(N,N-diisobutylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1215652-20-2

2-(4-(N,N-diisobutylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

Cat. No. B2421800
CAS RN: 1215652-20-2
M. Wt: 543.14
InChI Key: OWBGIVZPYLUKFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups, including a benzamido group, a sulfamoyl group, and a tetrahydrothieno[2,3-c]pyridine group. These groups suggest that the compound might have interesting chemical and biological properties .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like 1H-NMR, 13C-NMR, and HRMS are often used to confirm the structures of similar compounds .

Scientific Research Applications

Heterocyclic Carboxamides as Potential Antipsychotic Agents

  • Research has shown that heterocyclic carboxamides, closely related to the specified compound, were evaluated as potential antipsychotic agents. These analogues were tested for their ability to bind to dopamine and serotonin receptors and for their in vivo activities in antagonizing certain responses in mice, indicating potential in the treatment of psychiatric disorders (Norman, Navas, Thompson, & Rigdon, 1996).

Development of Novel Antimicrobial Agents

  • Compounds like the one have been explored for their antimicrobial properties. Research has identified several novel derivatives that demonstrated significant activity against various bacterial or fungal strains, suggesting their potential as antimicrobial agents (Zhuravel, Kovalenko, Ivachtchenko, Balakin, & Kazmirchuk, 2005).

Anticonvulsant Activities

Antituberculosis Activity

Synthesis and Structure Analysis

  • Research in this domain also extends to the synthesis and structural analysis of related compounds. Studies have been conducted to understand the molecular structure and synthesis processes of compounds similar to the one , which is crucial for developing new pharmaceutical agents (Dyachenko, Dyachenko, Dorovatovskii, Khrustalev, & Nenajdenko, 2019).

Potential Analgesic Properties

  • Modifications of similar pyridine derivatives have been studied for optimizing biological properties, including potential analgesic effects. This highlights another possible pharmaceutical application of these compounds (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

properties

IUPAC Name

2-[[4-[bis(2-methylpropyl)sulfamoyl]benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H34N4O4S2.ClH/c1-15(2)12-28(13-16(3)4)34(31,32)18-8-6-17(7-9-18)23(30)26-24-21(22(25)29)19-10-11-27(5)14-20(19)33-24;/h6-9,15-16H,10-14H2,1-5H3,(H2,25,29)(H,26,30);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OWBGIVZPYLUKFI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CN(CC(C)C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C)C(=O)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H35ClN4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

543.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-(N,N-diisobutylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.